Cas no 40180-81-2 (2-(3-Bromo-4-methylphenyl)propan-2-ol)

• Product Name: 2-(3-Bromo-4-methylphenyl)propan-2-ol
• CAS No: 40180-81-2
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 2121093
• PubChem ID: 67463851
• Update Time: 2024-03-01

2-(3-Bromo-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylphenyl)propan-2-ol
• NNVVBVHTYORBLL-UHFFFAOYSA-N
• 2-(3-Bromo-4-methyl-phenyl)-propan-2-ol
• 2-(3-Bromo-4-methylphenyl)propan-2-ol

• Inchi： 1S/C10H13BrO/c1-7-4-5-8(6-9(7)11)10(2,3)12/h4-6,12H,1-3H3
• InChI Key： NNVVBVHTYORBLL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(C)(C)O

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes